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Introduction

BI-0115 is a potent and selective small molecule inhibitor of the Lectin-like oxidized low-density
lipoprotein receptor 1 (LOX-1).[1][2][3] LOX-1 is a key receptor involved in the cellular uptake of
oxidized low-density lipoprotein (oxLDL), a process implicated in the pathogenesis of various
cardiovascular diseases, including atherosclerosis.[1][3][4] BI-0115 functions by stabilizing an
inactive tetrameric state of the LOX-1 receptor, thereby preventing the binding and
internalization of oxLDL.[3][5] These application notes provide a detailed protocol for the
preparation of a BI-0115 stock solution in dimethyl sulfoxide (DMSO) for in vitro research
applications.

BI-0115 Properties

A summary of the key physicochemical properties of BI-0115 is provided in the table below for

easy reference.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b10821675#bc-rfq
https://www.benchchem.com/product/b10821675/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-bi-0115-stock-solution-in-dmso
https://www.opnme.com/molecules/lox-1-bi-0115
https://www.opnme.com/sites/default/files/opnMe_M2O_profile_BI-0115.pdf?token=x17z5h3t
https://www.researchgate.net/publication/342072192_A_small-molecule_inhibitor_of_lectin-like_oxidized_LDL_receptor-1_acts_by_stabilizing_an_inactive_receptor_tetramer_state
https://www.opnme.com/molecules/lox-1-bi-0115
https://www.researchgate.net/publication/342072192_A_small-molecule_inhibitor_of_lectin-like_oxidized_LDL_receptor-1_acts_by_stabilizing_an_inactive_receptor_tetramer_state
https://www.researchgate.net/figure/The-signal-transduction-pathways-and-pathophysiological-significance-of-LOX-1-Ox-LDL_fig2_6222868
https://www.benchchem.com/product/b10821675/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-bi-0115-stock-solution-in-dmso
https://www.researchgate.net/publication/342072192_A_small-molecule_inhibitor_of_lectin-like_oxidized_LDL_receptor-1_acts_by_stabilizing_an_inactive_receptor_tetramer_state
https://pmc.ncbi.nlm.nih.gov/articles/PMC10866614/
https://www.benchchem.com/product/b10821675/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-bi-0115-stock-solution-in-dmso
https://www.benchchem.com/product/b10821675/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-bi-0115-stock-solution-in-dmso
https://www.benchchem.com/product/b10821675/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-bi-0115-stock-solution-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821675?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value

CAS Number 4929-23-1[6]

Molecular Formula C15H14CINsO[6]

Molecular Weight 287.75 g/mol [6]

Appearance Solid powder|[6]

Solubility in DMSO 100 mg/mL (347.54 mM)[7]

Purity >98%]6]

Mechanism of Action Selective inhibitor of LOX-1[1][2][3]

ICso 5.4 uM in a LOX-1 cellular uptake assay[1][2]

Experimental Protocol: Preparation of a 10 mM BI-
0115 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of BI-0115 in DMSO, a
commonly used concentration for in vitro experiments.[8]

Materials:

BI-0115 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Ultrasonic water bath

Safety Precautions:
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» Always wear appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and gloves, when handling chemical reagents.

e Work in a well-ventilated area or a chemical fume hood.
o Refer to the Safety Data Sheet (SDS) for BI-0115 and DMSO for detailed safety information.
Procedure:

o Equilibrate Reagents: Allow the BI-0115 powder and DMSO to equilibrate to room
temperature before use. This is particularly important for DMSO, as it can absorb moisture
from the air when cold.

e Weigh BI-0115: Accurately weigh the desired amount of BI-0115 powder. For example, to
prepare 1 mL of a 10 mM stock solution, you will need 2.8775 mg of BI-0115.

o Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 moles

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 moles x 287.75 g/mol = 0.0028775 g = 2.8775 mg

e Dissolve in DMSO: Add the calculated volume of DMSO to the microcentrifuge tube
containing the BI-0115 powder. For the example above, add 1 mL of DMSO.

o Mix Thoroughly: Vortex the solution until the BI-0115 powder is completely dissolved.
Visually inspect the solution to ensure there are no visible particles.

o Optional Sonication: If the compound does not dissolve completely with vortexing, sonicate
the solution in an ultrasonic water bath for 5-10 minutes.[7]

 Aliquot for Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, aliquot the stock solution into smaller, single-use volumes in microcentrifuge
tubes.[7]
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o Storage: Store the aliquoted stock solution at -20°C for short-term storage (up to 1 month) or
at -80°C for long-term storage (up to 6 months).[7] The solid BI-0115 powder should be
stored at -20°C for long-term storage.[6][7]
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Caption: Workflow for preparing BI-0115 stock solution in DMSO.

Bl-0115 Signaling Pathway

BI-0115 inhibits the LOX-1 signaling pathway. The diagram below illustrates the mechanism of
action.

BI-0115 Mechanism of Action
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Caption: BI-0115 stabilizes an inactive LOX-1 tetramer, blocking oxLDL uptake.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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